Cas no 35658-04-9 (ethyl 2-{bicyclo2.2.1heptan-2-yl}acetate)

• Product Name: ethyl 2-{bicyclo2.2.1heptan-2-yl}acetate
• CAS No: 35658-04-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 318046
• PubChem ID: 15312317
• Update Time: 2025-06-09

ethyl 2-{bicyclo2.2.1heptan-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-aceticacid, ethyl ester
• Ethyl bicyclo(2.2.1)hept-2-ylacetate
• ethyl 2-(3-bicyclo[2.2.1]heptanyl)acetate
• ethyl 2-{bicyclo2.2.1heptan-2-yl}acetate
• SCHEMBL11603168
• AKOS008947923
• EINECS 252-658-5
• NS00058218
• ETHYL 2-{BICYCLO[2.2.1]HEPTAN-2-YL}ACETATE
• ethyl 2-(bicyclo[2.2.1]heptan-2-yl)acetate
• Ethyl (bicyclo[2.2.1]heptan-2-yl)acetate
• CS-0236436
• 35658-04-9
• DTXSID20957042
• ETHYL BICYCLO[2.2.1]HEPT-2-YLACETATE
• ethyl 2-(2-bicyclo[2.2.1]heptanyl)acetate
• EN300-1709736

• Inchi： 1S/C11H18O2/c1-2-13-11(12)7-10-6-8-3-4-9(10)5-8/h8-10H,2-7H2,1H3
• InChI Key： AUTDAVPVPASYDM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on ethyl 2-{bicyclo2.2.1heptan-2-yl}acetate

Ethyl 2-{Bicyclo[2.2.1]Heptan-2-yl}Acetate: A Comprehensive Overview

Ethyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate, also known by its CAS number 35658-04-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which contributes to its distinctive chemical properties and potential applications.

The bicyclo[2.2.1]heptane framework is a key structural element of this compound, providing stability and rigidity to the molecule. This bicyclic system is derived from norbornane, a well-known bicyclic hydrocarbon with a wide range of applications in polymer chemistry and drug design. The substitution of the acetate group at the 2-position of the bicyclo structure introduces additional functional diversity, making ethyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate a versatile compound for various chemical transformations.

Recent studies have highlighted the potential of ethyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate as a precursor in the synthesis of advanced materials, particularly in the development of high-performance polymers and biodegradable plastics. Researchers have demonstrated that the unique stereochemistry of this compound can be exploited to create polymers with enhanced mechanical properties and thermal stability.

In addition to its role in materials science, ethyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate has shown promise in the field of medicinal chemistry. Its rigid bicyclic structure makes it an attractive candidate for drug design, particularly in the development of small-molecule inhibitors targeting specific protein interactions. Recent computational studies have identified potential binding motifs for this compound, suggesting its potential as a lead compound in drug discovery efforts.

The synthesis of ethyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate involves a multi-step process that typically begins with the preparation of norbornene derivatives followed by functionalization with an acetate group via esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, ethyl 2-{bicyclo[35658-04-9][35658-04-9][35658-04-9][35658-04]}heptan-heptan-heptan-heptan-heptane-acetate has been studied for its biodegradability under various conditions, making it a candidate for sustainable chemical processes.